![molecular formula C22H23F2N3OS B2934634 2-[4-(4-Tert-butylbenzoyl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole CAS No. 897482-18-7](/img/structure/B2934634.png)
2-[4-(4-Tert-butylbenzoyl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-[4-(4-Tert-butylbenzoyl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole” is a complex organic molecule. It contains a benzothiazole ring, which is a type of heterocyclic compound, and a piperazine ring, which is a common feature in many pharmaceutical drugs . The tert-butylbenzoyl group is a type of carbonyl group, which is often involved in chemical reactions .
Molecular Structure Analysis
The molecular structure of similar compounds has been confirmed by single crystal X-ray diffraction analysis . This technique allows for the determination of the three-dimensional arrangement of atoms in a molecule.Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve the carbonyl group and the piperazine ring . These reactions can lead to a variety of products, depending on the conditions and the reactants used .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. For example, the presence of the piperazine ring and the tert-butylbenzoyl group could influence the compound’s solubility, boiling point, and reactivity .Scientific Research Applications
Synthesis and Characterization
Compounds with structural elements similar to 2-[4-(4-Tert-butylbenzoyl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole have been synthesized and characterized through various techniques. These methods include condensation reactions, spectroscopic evidences (LCMS, 1H NMR, 13C NMR, IR), CHN elemental analysis, and single crystal X-ray diffraction data. Such studies provide insights into the molecular structure, confirming the crystallization in specific crystal systems and highlighting intermolecular interactions and architectural arrangement in the structures (Sanjeevarayappa et al., 2015).
Biological Evaluation
The biological evaluation of compounds shows varied activities across different studies. Some compounds exhibit potent antibacterial effects against both Gram-positive and Gram-negative bacteria. The antimicrobial activity screenings reveal that these compounds can serve as potential leads for developing new therapeutic agents. Furthermore, some derivatives display moderate to good activities against investigated strains of bacteria and fungi, indicating their potential as antimicrobial agents (Patel et al., 2011).
properties
IUPAC Name |
(4-tert-butylphenyl)-[4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23F2N3OS/c1-22(2,3)15-6-4-14(5-7-15)20(28)26-8-10-27(11-9-26)21-25-19-17(24)12-16(23)13-18(19)29-21/h4-7,12-13H,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEXKTWOFOZBRHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NC4=C(C=C(C=C4S3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23F2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(4-Tert-butylbenzoyl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.